(4-Methylthiophen-2-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

• IUPAC Name: (4-methylthiophen-2-yl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C11H12F3NO2S/c1-7-2-9(18-5-7)10(16)15-3-8(4-15)17-6-11(12,13)14/h2,5,8H,3-4,6H2,1H3
• InChI Key: MYVPXAMEXMZLAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C11H12F3NO2S
• Molecular Weight: 279.28 g/mol

Description

(4-Methylthiophen-2-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone, also known as MTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. MTAA is a member of the azetidine family of compounds and has been shown to have a unique mechanism of action that makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Catalytic Asymmetric Synthesis

Research on azetidine derivatives, similar to the compound , has demonstrated their utility in catalytic asymmetric synthesis. For instance, enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol has been developed from methionine and evaluated for catalytic asymmetric addition of organozinc reagents to aldehydes, achieving high enantioselectivity. This highlights azetidine derivatives' potential as chiral ligands or catalysts in asymmetric synthesis, suggesting that similar compounds could be explored for such applications (Wang et al., 2008).

Pharmaceutical Compound Development

Compounds containing azetidine and thiophene units are frequently studied for their pharmacological properties. For example, microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds has been explored for their antibacterial and antifungal activities. This demonstrates the interest in developing novel pharmaceuticals based on heterocyclic chemistry, where the compound could potentially serve as a precursor or active agent in drug discovery efforts (Mistry & Desai, 2006).

Material Science

Thiophene derivatives have been synthesized and evaluated for their properties in material science, such as in the creation of novel polythiophenes. These materials possess unique optical and electrochemical properties, making them suitable for applications in electronics and optoelectronics. The incorporation of azetidine units could potentially modify these properties, suggesting an area of research for compounds with similar structural features (Tapia et al., 2010).